Cas no 24736-58-1 (1-Acetyl-4-oxopiperidine-3-carbonitrile)

1-Acetyl-4-oxopiperidine-3-carbonitrile structure
24736-58-1 structure
Product Name:1-Acetyl-4-oxopiperidine-3-carbonitrile
CAS No:24736-58-1
MF:C8H10N2O2
MW:166.177201747894
CID:2111684
Update Time:2023-08-04

1-Acetyl-4-oxopiperidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-acetyl-4-oxo-3-Piperidinecarbonitrile
    • 1-Acetyl-4-oxopiperidine-3-carbonitrile
    • Inchi: 1S/C8H10N2O2/c1-6(11)10-3-2-8(12)7(4-9)5-10/h7H,2-3,5H2,1H3
    • InChI Key: IDCVNELUFGZLKO-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C(C)=O)CC1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 264
  • Topological Polar Surface Area: 61.2
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